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Compound of Interest

Compound Name: 1-Hydroxyanthraquinone

Cat. No.: B086950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 1-
hydroxyanthraquinone in dimethyl sulfoxide (DMSO) and other common laboratory solvents.

This document is intended to be a valuable resource for researchers, scientists, and

professionals involved in drug development and other scientific endeavors requiring the use of

1-hydroxyanthraquinone.

Core Data Presentation: Solubility Profile
1-hydroxyanthraquinone exhibits a varied solubility profile, demonstrating good solubility in

several organic solvents while being poorly soluble in aqueous solutions. The following table

summarizes the available quantitative and qualitative solubility data for 1-
hydroxyanthraquinone in various solvents.
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Solvent Formula Type Solubility
Temperatur
e (°C)

Notes

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS Polar Aprotic
16.67

mg/mL[1]
Not Specified

Ultrasonic

assistance is

noted to be

needed. The

hygroscopic

nature of

DMSO can

significantly

affect

solubility[1].

Chloroform CHCl₃ Non-polar
30 mg/mL[2]

[3]
Not Specified

Water H₂O Polar Protic 8.5 mg/L[4] 25
Sparingly

soluble.

Ethanol C₂H₅OH Polar Protic Soluble Not Specified

No

quantitative

data available

in the

reviewed

literature.

Methanol CH₃OH Polar Protic Soluble Not Specified

No

quantitative

data available

in the

reviewed

literature.

Ethyl Ether (C₂H₅)₂O Non-polar Soluble Not Specified

No

quantitative

data available

in the

reviewed

literature.
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Benzene C₆H₆ Non-polar Soluble Not Specified

No

quantitative

data available

in the

reviewed

literature.

Acetone C₃H₆O Polar Aprotic Soluble Not Specified

No

quantitative

data available

in the

reviewed

literature.

Experimental Protocols: Determining Solubility
The determination of a compound's solubility is a critical step in many scientific disciplines,

particularly in drug discovery and development. The shake-flask method is a widely accepted

and robust technique for determining the equilibrium solubility of a solid compound in a solvent.

The Shake-Flask Method
This method involves creating a saturated solution of the compound of interest and then

measuring the concentration of the dissolved substance.

Materials:

1-hydroxyanthraquinone (solid)

Solvent of interest (e.g., DMSO)

Analytical balance

Vials with screw caps

Constant temperature shaker or incubator

Centrifuge

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b086950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Syringes and syringe filters (e.g., 0.45 µm PTFE)

High-performance liquid chromatography (HPLC) system or other suitable analytical

instrument

Volumetric flasks and pipettes

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of solid 1-hydroxyanthraquinone to a vial. The excess solid is

crucial to ensure that the solution reaches saturation.

Add a known volume of the desired solvent to the vial.

Securely cap the vial.

Equilibration:

Place the vial in a shaker or incubator set to a constant temperature (e.g., 25°C).

Agitate the mixture for a sufficient period to allow it to reach equilibrium. This can take

anywhere from 24 to 72 hours. The goal is to ensure that the concentration of the

dissolved solute is constant over time.

Phase Separation:

After the equilibration period, remove the vial and allow the undissolved solid to settle.

To further separate the solid from the liquid phase, centrifuge the vial at a high speed.

Sample Collection and Preparation:

Carefully withdraw a known volume of the supernatant (the clear liquid above the solid)

using a syringe.
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Attach a syringe filter to the syringe and filter the solution into a clean vial. This step is

critical to remove any remaining solid particles.

Dilute the filtered solution with a known volume of an appropriate solvent to bring the

concentration within the analytical range of the chosen detection method.

Quantification:

Analyze the diluted sample using a calibrated HPLC or another suitable analytical method

to determine the concentration of 1-hydroxyanthraquinone.

The solubility is then calculated based on the measured concentration and the dilution

factor.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the solubility of a

compound using the shake-flask method.

Preparation Equilibration Phase Separation Analysis

Start Add excess solid
1-hydroxyanthraquinone to vial

Add known volume
of solvent

Agitate at constant
temperature (24-72h)

Centrifuge to
pellet solid Filter supernatant Quantify concentration

(e.g., HPLC) End

Click to download full resolution via product page

Caption: Workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b086950?utm_src=pdf-body
https://www.benchchem.com/product/b086950?utm_src=pdf-body-img
https://www.benchchem.com/product/b086950?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. medchemexpress.com [medchemexpress.com]

2. caymanchem.com [caymanchem.com]

3. 1-Hydroxy anthraquinone CAS#: 129-43-1 [m.chemicalbook.com]

4. usbio.net [usbio.net]

To cite this document: BenchChem. [A Technical Guide to the Solubility of 1-
Hydroxyanthraquinone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086950#1-hydroxyanthraquinone-solubility-in-dmso-
and-other-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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